Cas no 1803480-43-4 (3-Amino-2-cyano-6-methoxy-4-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-2-cyano-6-methoxy-4-(trifluoromethoxy)pyridine
• CAS No: 1803480-43-4
• MF: C₈H₆F₃N₃O₂
• MW: 233.147351741791
• CID: 4909968
• Update Time: 2025-05-20

3-Amino-2-cyano-6-methoxy-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-cyano-6-methoxy-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F3N3O2/c1-15-6-2-5(16-8(9,10)11)7(13)4(3-12)14-6/h2H,13H2,1H3
• InChI Key： RDXYETUADROWRR-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=NC(C#N)=C1N)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 2.3
• Topological Polar Surface Area: 81.2

Additional information on 3-Amino-2-cyano-6-methoxy-4-(trifluoromethoxy)pyridine

3-Amino-2-cyano-6-methoxy-4-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 3-Amino-2-cyano-6-methoxy-4-(trifluoromethoxy)pyridine, identified by the CAS number 1803480-43-4, is a highly specialized organic molecule belonging to the pyridine family of heterocyclic compounds. This molecule is characterized by its unique substitution pattern, which includes an amino group at position 3, a cyano group at position 2, a methoxy group at position 6, and a trifluoromethoxy group at position 4. These substituents confer the molecule with distinctive chemical and biological properties, making it a subject of interest in various fields of research, particularly in medicinal chemistry and pharmacology.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery efforts targeting various therapeutic areas. For instance, researchers have explored its role as a kinase inhibitor, where the combination of electron-donating and electron-withdrawing groups on the pyridine ring enhances its binding affinity to specific protein targets. The trifluoromethoxy group, in particular, has been shown to contribute significantly to the compound's stability and bioavailability, making it a promising candidate for further preclinical development.

In addition to its therapeutic potential, 3-Amino-2-cyano-6-methoxy-4-(trifluoromethoxy)pyridine has also been investigated for its applications in materials science. Its ability to act as a coordinating ligand in metal complexes has led to its use in catalytic systems for organic synthesis. Recent advancements in this area have demonstrated its effectiveness in facilitating enantioselective reactions, which are critical for the production of chiral pharmaceuticals.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine core followed by sequential introduction of the substituents. Modern synthetic methodologies, including microwave-assisted synthesis and continuous flow chemistry, have been employed to optimize the production process, ensuring higher yields and better purity levels.

From an analytical standpoint, CAS No. 1803480-43-4 has been extensively characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have provided valuable insights into the molecular structure and reactivity of the compound, further aiding in its application across diverse scientific domains.

In conclusion, 3-Amino-2-cyano-6-methoxy-4-(trifluoromethoxy)pyridine stands out as a versatile and intriguing molecule with significant potential across multiple disciplines. Its unique chemical properties and promising biological activity make it a focal point for ongoing research and development efforts.